Cas no 1017377-58-0 ([6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine)

[6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine is a specialized heterocyclic compound featuring a pyridazine core substituted with a 2,4-dichlorophenyl group and a hydrazine moiety. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for constructing more complex molecules. The dichlorophenyl group enhances lipophilicity, while the hydrazine functionality offers nucleophilic reactivity for condensation or cyclization reactions. Its well-defined purity and stability under controlled conditions make it a reliable building block for research and development. The compound’s synthetic utility is further underscored by its potential in medicinal chemistry for targeting biologically active scaffolds.
[6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine structure
1017377-58-0 structure
Product Name:[6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine
CAS No:1017377-58-0
MF:C10H8Cl2N4
MW:255.103319168091
CID:5214679
Update Time:2025-05-25

[6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine Chemical and Physical Properties

Names and Identifiers

    • [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine
    • Inchi: 1S/C10H8Cl2N4/c11-6-1-2-7(8(12)5-6)9-3-4-10(14-13)16-15-9/h1-5H,13H2,(H,14,16)
    • InChI Key: YTYONMMSNLKZKH-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(Cl)C=C2Cl)=NN=C(NN)C=C1

[6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine Pricemore >>

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Additional information on [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine

Comprehensive Overview of [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine (CAS No. 1017377-58-0)

[6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine (CAS No. 1017377-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridazine core and hydrazine functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features, including the 2,4-dichlorophenyl moiety, contribute to its potential applications in drug discovery and crop protection formulations.

In recent years, the demand for heterocyclic compounds like [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its structure-activity relationship (SAR) for designing inhibitors targeting enzymes or receptors. The compound’s CAS No. 1017377-58-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and preclinical studies.

From an agrochemical perspective, [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine derivatives exhibit promising herbicidal and fungicidal properties. This aligns with the growing focus on sustainable agriculture and green chemistry, where users often search for "eco-friendly pesticide intermediates" or "low-toxicity crop protection agents." The compound’s dichlorophenyl group enhances its binding affinity to biological targets, making it a candidate for further optimization.

The synthesis of CAS No. 1017377-58-0 typically involves multi-step reactions, including condensation and cyclization processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural confirmation. These methods address common queries like "how to characterize pyridazine derivatives" or "analytical protocols for hydrazine-containing compounds."

Beyond its industrial applications, [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine is also explored in academic settings for its mechanistic insights into chemical reactivity. Topics such as "role of hydrazine in nucleophilic substitutions" or "pyridazine ring stability under acidic conditions" are frequently discussed in research forums. This compound’s versatility makes it a valuable tool for teaching advanced organic chemistry concepts.

In summary, CAS No. 1017377-58-0 represents a critical building block in modern chemical research. Its integration into drug development pipelines and agrochemical innovations underscores its importance. As interest in tailored heterocycles grows, this compound will likely remain a focal point for both industrial and academic investigations.

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